4-Chloro-2-cyclopropyl-6-(thiophen-2-yl)pyrimidine
Overview
Description
4-Chloro-2-cyclopropyl-6-(thiophen-2-yl)pyrimidine, also known as CC-TPS, is a small organic compound with a cyclopropane ring and a thiophene substituent. It has a range of applications in the field of scientific research, including in the synthesis of organic compounds, as a fluorescent dye, and as a building block for the synthesis of more complex molecules.
Scientific Research Applications
Anti-Fibrosis Activity
Pyrimidine derivatives, including “4-Chloro-2-cyclopropyl-6-(thiophen-2-yl)pyrimidine”, have been studied for their potential anti-fibrosis activity . In one study, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6). Some compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC .
Anti-Inflammatory, Anti-Psychotic, and Anti-Arrhythmic Activities
Thiophene and its substituted derivatives, including “4-Chloro-2-cyclopropyl-6-(thiophen-2-yl)pyrimidine”, have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . These include anti-inflammatory, anti-psychotic, and anti-arrhythmic activities .
Anti-Anxiety and Anti-Fungal Activities
Thiophene derivatives have also been reported to exhibit anti-anxiety and anti-fungal activities . This suggests that “4-Chloro-2-cyclopropyl-6-(thiophen-2-yl)pyrimidine” could potentially be used in the development of new anti-anxiety and anti-fungal medications .
Antioxidant and Estrogen Receptor Modulating Activities
Thiophene derivatives have been reported to exhibit antioxidant and estrogen receptor modulating activities . This suggests that “4-Chloro-2-cyclopropyl-6-(thiophen-2-yl)pyrimidine” could potentially be used in the development of new antioxidant medications and drugs that modulate estrogen receptors .
Anti-Mitotic and Anti-Microbial Activities
Thiophene derivatives have been reported to exhibit anti-mitotic and anti-microbial activities . This suggests that “4-Chloro-2-cyclopropyl-6-(thiophen-2-yl)pyrimidine” could potentially be used in the development of new anti-mitotic and anti-microbial medications .
Kinases Inhibiting and Anti-Cancer Activities
Thiophene derivatives have been reported to exhibit kinases inhibiting and anti-cancer activities . This suggests that “4-Chloro-2-cyclopropyl-6-(thiophen-2-yl)pyrimidine” could potentially be used in the development of new kinases inhibiting and anti-cancer medications .
properties
IUPAC Name |
4-chloro-2-cyclopropyl-6-thiophen-2-ylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2S/c12-10-6-8(9-2-1-5-15-9)13-11(14-10)7-3-4-7/h1-2,5-7H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHDNCERVNPQWFN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=CC(=N2)Cl)C3=CC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-cyclopropyl-6-(thiophen-2-yl)pyrimidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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